N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19N5O3/c1-3-22-10-13(8-19-22)17-20-16(25-21-17)9-18-15(23)11-24-14-7-5-4-6-12(14)2/h4-8,10H,3,9,11H2,1-2H3,(H,18,23)
• InChI Key: SQWHEJMXJXCHRN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)COC3=CC=CC=C3C
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C17H19N5O3 and its molecular weight is 341.371. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Research on pyrazole-acetamide derivatives, like the study by Chkirate et al. (2019), has explored their use in synthesizing novel Co(II) and Cu(II) coordination complexes. These studies highlight the role of hydrogen bonding in self-assembly processes and the antioxidant activity of these compounds. Such research indicates the potential application of similar compounds in developing new materials with specific molecular architectures and investigating their biological activities (Chkirate et al., 2019).

Unexpected Synthesis Routes

The synthesis of novel compounds through unexpected routes, as demonstrated by Sebhaoui et al. (2020), provides insights into the chemical behavior of pyrazole and oxadiazole derivatives. This research can lead to the discovery of new compounds with potential applications in medicinal chemistry and drug design (Sebhaoui et al., 2020).

Computational and Pharmacological Evaluation

Studies on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, like those conducted by Faheem (2018), assess their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research underscores the importance of computational tools in predicting the biological activity and safety profile of new compounds, suggesting a pathway for the development of therapeutics (Faheem, 2018).